Cas no 1263365-87-2 (2-Bromo-3-(2-ethylphenyl)-1-propene)

• Product Name: 2-Bromo-3-(2-ethylphenyl)-1-propene
• CAS No: 1263365-87-2
• MF: C₁₁H₁₃Br
• MW: 225.124922513962
• MDL: MFCD18433426
• CID: 4692199
• Update Time: 2025-09-27

2-Bromo-3-(2-ethylphenyl)-1-propene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(2-ethylphenyl)-1-propene
• FCH1375070

• MDL： MFCD18433426
• Inchi： 1S/C11H13Br/c1-3-10-6-4-5-7-11(10)8-9(2)12/h4-7H,2-3,8H2,1H3
• InChI Key： CCUZQUWYXQKIOK-UHFFFAOYSA-N
• SMILES： BrC(=C)CC1C=CC=CC=1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• XLogP3: 4.5
• Topological Polar Surface Area: 0

Additional information on 2-Bromo-3-(2-ethylphenyl)-1-propene

Introduction to 2-Bromo-3-(2-ethylphenyl)-1-propene (CAS No. 1263365-87-2)

2-Bromo-3-(2-ethylphenyl)-1-propene, identified by its Chemical Abstracts Service (CAS) number 1263365-87-2, is a significant compound in the realm of organic synthesis and pharmaceutical research. This molecule, featuring a bromine substituent and an ethylphenyl group, has garnered attention due to its versatile applications in the development of novel materials and bioactive molecules. The unique structural framework of 2-bromo-3-(2-ethylphenyl)-1-propene makes it a valuable intermediate in synthetic chemistry, particularly in cross-coupling reactions and the construction of complex heterocyclic systems.

The compound's reactivity is primarily attributed to the presence of a bromine atom at the 2-position and an alkene double bond at the 1-position. These functional groups enable 2-bromo-3-(2-ethylphenyl)-1-propene to participate in various chemical transformations, including Suzuki-Miyaura coupling, Heck reaction, and radical-mediated additions. Such reactions are pivotal in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The ethylphenyl moiety further enhances its utility by providing a rigid aromatic scaffold that can be modified through subsequent functionalization.

In recent years, 2-bromo-3-(2-ethylphenyl)-1-propene has been explored in the context of drug discovery and medicinal chemistry. Its structural features make it an attractive candidate for designing molecules with potential biological activity. For instance, researchers have investigated its derivatives as intermediates for kinase inhibitors, which play a crucial role in targeting various diseases, including cancer and inflammatory disorders. The bromine atom allows for easy manipulation via palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse pharmacophores.

Moreover, the ethylphenyl group contributes to the compound's lipophilicity, making it suitable for membrane-interacting drugs. This property is particularly relevant in developing treatments for neurological disorders, where blood-brain barrier penetration is a critical factor. The combination of these structural elements has positioned 2-bromo-3-(2-ethylphenyl)-1-propene as a key building block in synthetic organic chemistry. Its applications extend beyond pharmaceuticals to include materials science, where it serves as a precursor for polymers and liquid crystals with tailored properties.

The synthesis of 2-bromo-3-(2-ethylphenyl)-1-propene typically involves bromination of an appropriate precursor followed by selective functionalization. Advances in catalytic systems have improved the efficiency and selectivity of these processes, reducing byproduct formation and enhancing yields. Recent studies have demonstrated the use of transition-metal catalysts to achieve regioselective bromination, ensuring that the desired substitution pattern is obtained with minimal side reactions. Such methodologies align with the growing emphasis on green chemistry principles, where sustainable synthetic routes are prioritized.

In addition to its synthetic utility, 2-bromo-3-(2-ethylphenyl)-1-propene has been studied for its role in polymer chemistry. The presence of both an alkene and an aromatic ring allows for copolymerization with other monomers to produce materials with unique mechanical and thermal properties. These polymers find applications in coatings, adhesives, and specialty films. The ability to fine-tune polymer architecture through controlled polymerization techniques has opened new avenues for material innovation.

Recent research has also highlighted the importance of 2-bromo-3-(2-ethylphenyl)-1-propene in medicinal chemistry beyond its role as an intermediate. Computational studies have predicted its derivatives as potential scaffolds for enzyme inhibition, particularly targeting metabolic pathways involved in disease progression. The molecular interactions between these derivatives and biological targets have been modeled using advanced computational methods, providing insights into their binding affinities and mechanisms of action.

The compound's versatility is further underscored by its application in photochemical research. The ethylphenyl group can be used to design photoactive molecules that respond to light stimuli, enabling applications in photodynamic therapy and optoelectronic devices. The bromine atom facilitates further modifications through metal-catalyzed reactions, allowing for the introduction of chromophores that enhance light absorption properties.

As interest in sustainable chemistry grows, efforts have been made to develop eco-friendly synthetic routes for 2-bromo-3-(2-ethylphenyl)-1-propene. Biocatalytic methods have been explored as alternatives to traditional chemical synthesis, offering reduced environmental impact while maintaining high yields and selectivity. Such approaches align with global initiatives to minimize waste and energy consumption in chemical manufacturing processes.

The future prospects of 2-bromo-3-(2-ethylphenyl)-1-propene are promising, with ongoing research exploring new applications in drug discovery, materials science, and renewable energy technologies. Its unique structural features continue to inspire innovative chemical strategies that address contemporary challenges in science and industry. As synthetic methodologies evolve, the accessibility and utility of this compound are expected to expand further.